1-Benzyl-4-(4-methylphenyl)piperidine-4-carbonitrile

• Molecular Formula: C20H22N2
• Molecular Weight: 290.4 g/mol
• IUPAC Name: 1-benzyl-4-(4-methylphenyl)piperidine-4-carbonitrile
• InChI: InChI=1S/C20H22N2/c1-17-7-9-19(10-8-17)20(16-21)11-13-22(14-12-20)15-18-5-3-2-4-6-18/h2-10H,11-15H2,1H3
• InChI Key: JRHAJGZTNOPKOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2(CCN(CC2)CC3=CC=CC=C3)C#N

Description

1-Benzyl-4-(4-methylphenyl)piperidine-4-carbonitrile is a useful research compound. Its molecular formula is C20H22N2 and its molecular weight is 290.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Methylphenyl-acetonitrile (1.66 g, 12.6 mmol), sodium iodide (0.25 g), and sodium hydride (50.4 mmol) were combined in dimethylformamide (50 mL) and stirred until gas evolution ceases. A solution of N,N-bis(2-chloroethyl)-N-benzylamine hydrochloride (2.8 g, 12.6 mmol) in dimethylformamide (50 mL) was added dropwise. After 24 hours, the reaction mixture was heated to 70° C. and stirred for 2 days. The solvent was removed by evaporation in vacuo to give a residue and the residue was partitioned between water and dichloromethane. The organic layer was separated, dried over MgSO4, filtered and evaporated in vacuo to give a residue which was chromatographed on silica gel eluting with 2/1 hexane/ethyl acetate to give the title compound.